6-Chloropseudosaccharyl chloride
Overview
Description
6-Chloropseudosaccharyl chloride (6-CPC) is an important chemical compound that has been used in various scientific research applications. It is a synthetic analogue of the natural product pseudosaccharin, and its synthesis was first reported in 1987. 6-CPC has been used in a wide range of biochemical and physiological studies, and it has been found to have many advantages and limitations for laboratory experiments. We will also explore potential future directions for 6-CPC research.
Scientific Research Applications
Chlorination Reactions in Environmental Science
Chlorination plays a crucial role in water treatment and environmental chemistry, where chlorinated compounds are involved in disinfection processes and the formation of disinfection byproducts. For instance, studies have shown how chlorination rates of phenols in water can be influenced by the presence of chloride ions, suggesting the role of chloride as a catalyst in these reactions (Lau, Abraham, & Roberts, 2016). This insight into the chlorination mechanism can inform the development of more efficient water treatment strategies, potentially involving specific chlorinated compounds like 6-Chloropseudosaccharyl chloride.
Synthesis of Chemical Intermediates
The synthesis and application of chlorinated compounds as intermediates in the production of pharmaceuticals, herbicides, and other chemicals are of significant interest. For example, continuous flow methods for producing acid chlorides, which are key intermediates in various syntheses, have been developed to improve safety and efficiency (Movsisyan et al., 2018). This research underscores the importance of chlorinated intermediates in industrial chemistry and could be relevant to the applications of 6-Chloropseudosaccharyl chloride in similar contexts.
Photodegradation and Environmental Fate of Chlorinated Compounds
Understanding the environmental fate of chlorinated compounds, including their photodegradation pathways, is critical for assessing their environmental impact. Research into the photodegradation of pentachlorophenol, for example, has provided insights into the mass balance of chlorine and identified degradation intermediates, highlighting the complete mineralization of chlorine to chloride ions (Suegara et al., 2005). Such studies are relevant to understanding how compounds like 6-Chloropseudosaccharyl chloride might behave in the environment and inform the design of compounds with reduced environmental persistence.
Electrochlorination and Water Treatment Technologies
Electrochlorination is a notable application of chlorinated compounds, serving as an alternative to conventional chlorination methods in water treatment. Research into the electrogeneration of chlorine species demonstrates the feasibility and efficiency of this approach, with implications for the disinfection processes and the management of water treatment systems (Mostafa et al., 2018). Understanding the electrochemistry of chlorinated compounds can inform the development of more sustainable and effective water treatment solutions.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3,6-dichloro-1,2-benzothiazole 1,1-dioxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2NO2S/c8-4-1-2-5-6(3-4)13(11,12)10-7(5)9/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJJUJEMEUPXOOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)S(=O)(=O)N=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20166490 |
Source
|
| Record name | 6-Chloropseudosaccharyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20166490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloropseudosaccharyl chloride | |
CAS RN |
15864-53-6 |
Source
|
| Record name | 6-Chloropseudosaccharyl chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015864536 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6-Chloropseudosaccharyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20166490 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,6-DICHLORO-BENZO[D]ISOTHIAZOLE 1,1-DIOXIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 6-CHLOROPSEUDOSACCHARYL CHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/20687P4XQ3 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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